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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzaldehyde

Cat. No.: B1267466 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of 2-Bromo-5-
methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-5-methoxybenzaldehyde is an aromatic aldehyde compound that serves as a

crucial intermediate in organic synthesis.[1] Its substituted benzene ring, featuring a bromo, a

methoxy, and a formyl group, provides a versatile scaffold for the construction of more complex

molecules. This guide provides a comprehensive overview of its physical characteristics,

chemical properties, and safety information, tailored for professionals in research and drug

development. The compound is a synthetic chemical, not found in nature, and is typically

produced through the selective bromination of 5-methoxybenzaldehyde.[1]

Chemical and Physical Properties
2-Bromo-5-methoxybenzaldehyde is a white to off-white crystalline solid at room temperature

with a faint aromatic odor.[1] Its core structure consists of a benzaldehyde molecule substituted

with a bromine atom at position 2 and a methoxy group at position 5.

Quantitative Data Summary
The key physical and chemical properties of 2-Bromo-5-methoxybenzaldehyde are

summarized in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1267466?utm_src=pdf-interest
https://www.benchchem.com/product/b1267466?utm_src=pdf-body
https://www.benchchem.com/product/b1267466?utm_src=pdf-body
https://www.benchchem.com/product/b1267466?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/7507-86-0.html
https://wap.guidechem.com/dictionary/en/7507-86-0.html
https://www.benchchem.com/product/b1267466?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/7507-86-0.html
https://www.benchchem.com/product/b1267466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
2-bromo-5-

methoxybenzaldehyde
[2]

CAS Number 7507-86-0 [1][2][3]

Molecular Formula C₈H₇BrO₂ [1][2][4]

Molecular Weight 215.04 g/mol [1][2][4]

Appearance
White to off-white crystalline

solid/powder
[1][5]

Melting Point 71-76 °C [1][3]

Boiling Point 283.927 °C at 760 mmHg [1]

Density 1.522 g/cm³ [1]

Flash Point 125.515 °C [1]

Refractive Index 1.585 [1]

LogP 2.27020 [1]

Purity >97% [3][5]

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation of 2-Bromo-5-
methoxybenzaldehyde.

¹H NMR: Proton NMR data is available for structure confirmation.[6]

Mass Spectrometry (MS): GC-MS data is available, showing a molecular ion peak consistent

with its molecular weight.[2][7]

Infrared (IR) Spectroscopy: IR spectra are available, which would confirm the presence of

the carbonyl (C=O) and ether (C-O-C) functional groups.[2]

Safety and Handling
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Understanding the safety profile of a chemical is critical for laboratory use.

Hazard Identification
GHS Pictogram: GHS07 (Exclamation mark)[3]

Signal Word: Warning[3][8]

Hazard Statements:

H302: Harmful if swallowed.[2][3][8]

H319: Causes serious eye irritation.[8]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[8]

P270: Do not eat, drink or smoke when using this product.[8]

P301+P317: IF SWALLOWED: Get medical help.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

P330: Rinse mouth.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[8]

Personal Protective Equipment (PPE)
When handling 2-Bromo-5-methoxybenzaldehyde powder, appropriate PPE should be used,

including a dust mask (type N95 or equivalent), eyeshields, a face shield, and gloves.[3]

Experimental Protocols
The following is a representative experimental protocol for the synthesis of 2-Bromo-5-
methoxybenzaldehyde.
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Synthesis via Bromination of 3-Methoxybenzaldehyde
This protocol describes the synthesis of 2-Bromo-5-methoxybenzaldehyde from 3-

Methoxybenzaldehyde.

Materials:

3-Methoxybenzaldehyde

Bromine

Acetic acid

Saturated sodium sulfite solution

Ether

Water

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve 3-Methoxybenzaldehyde (1.0 eq.) in acetic acid.

Slowly add bromine (1.2 eq.) dropwise to the solution.

Stir the reaction mixture at 25°C for 36 hours.

Quench the reaction by adding a saturated sodium sulfite solution.

Pour the mixture into water and extract the product with ether multiple times.

Combine the organic layers and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Concentrate the solution under reduced pressure to yield 2-Bromo-5-
methoxybenzaldehyde as a solid.[9]

Visualizations
The following diagrams illustrate key relationships and workflows pertinent to 2-Bromo-5-
methoxybenzaldehyde.
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Caption: Logical overview of 2-Bromo-5-methoxybenzaldehyde information.
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Caption: Synthesis workflow for 2-Bromo-5-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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